![molecular formula C10H23Cl2N3O B1372246 2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride CAS No. 1171796-02-3](/img/structure/B1372246.png)
2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride
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Description
2-(4-Aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride, abbreviated as 2-(4-APA-DHC), is an organic compound belonging to the class of piperidines. It is a white crystalline solid, soluble in water and other polar solvents, and has a melting point of 116-118°C. 2-(4-APA-DHC) has a wide range of applications in the fields of biochemistry and pharmacology. It is used as a research tool to study the structure and function of proteins, as well as its potential therapeutic applications.
Scientific Research Applications
Synthesis and Structural Analysis
A study explored the design and synthesis of novel N-methyl-2-(4-acylpiperazin-1-yl)-N-[3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propyl] acetamide derivatives. These derivatives were synthesized from N-methyl-3-(naphthalene-1-yloxy)-3-(thiophen-2-yl)propan-1-amine through specific chemical reactions, demonstrating the compound's role in the formation of new chemical entities (Yang Jing, 2010).
Another study focused on the synthesis of certain amide derivatives, showcasing the compound's potential in creating varied chemical structures with potential biological activities. Specifically, the study synthesized a series of N-substituted-2"-[(phenylsulfonyl)(piperidin-1-yl)amino]acetamide derivatives, which were evaluated for various biological activities (H. Khalid et al., 2014).
Chemical Properties and Reactions
A detailed study investigated the different spatial orientations of amide derivatives on anion coordination, focusing on compounds such as N-[2-(4-methoxypheny)-ethyl]-2-(quinolin-8-yl-amino)acetamide. This research highlights the compound's relevance in studying molecular structures and interactions (D. Kalita & J. Baruah, 2010).
Research on the synthesis and structure of redox derivatives, including compounds like 4-(2-amino-2-oxoethyl)-2,2,6,6-tetramethylpiperidin-1-yloxyl, has provided insights into the complex redox behavior and structural dynamics of related compounds (V. Sen' et al., 2014).
Biological Evaluation and Potential Therapeutic Use
- A compound, 2-(4-Phenylpiperazin-1-yl)-N-(pyrazin-2-yl)acetamide, was synthesized and characterized for its antioxidant, analgesic, and anti-inflammatory activities. This indicates the potential of related compounds in therapeutic applications (P. Nayak et al., 2014).
properties
IUPAC Name |
2-(4-aminopiperidin-1-yl)-N-propan-2-ylacetamide;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3O.2ClH/c1-8(2)12-10(14)7-13-5-3-9(11)4-6-13;;/h8-9H,3-7,11H2,1-2H3,(H,12,14);2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZNJWZPHXCNPHEP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC(=O)CN1CCC(CC1)N.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23Cl2N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.21 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1171796-02-3 |
Source
|
Record name | 2-(4-aminopiperidin-1-yl)-N-(propan-2-yl)acetamide dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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